Cas no 2138239-23-1 (5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)
5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
- EN300-1117529
- 2138239-23-1
- [5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride
-
- Inchi: 1S/C8H10ClNO3S/c1-5-2-7(5)8-3-6(10-13-8)4-14(9,11)12/h3,5,7H,2,4H2,1H3
- InChI Key: OLSLTHQCNKUJTQ-UHFFFAOYSA-N
- SMILES: ClS(CC1C=C(C2CC2C)ON=1)(=O)=O
Computed Properties
- Exact Mass: 235.0069920g/mol
- Monoisotopic Mass: 235.0069920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 68.6Ų
5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1117529-0.05g |
[5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-23-1 | 95% | 0.05g |
$1140.0 | 2023-10-27 | |
| Enamine | EN300-1117529-0.1g |
[5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-23-1 | 95% | 0.1g |
$1195.0 | 2023-10-27 | |
| Enamine | EN300-1117529-0.25g |
[5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-23-1 | 95% | 0.25g |
$1249.0 | 2023-10-27 | |
| Enamine | EN300-1117529-0.5g |
[5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-23-1 | 95% | 0.5g |
$1302.0 | 2023-10-27 | |
| Enamine | EN300-1117529-1.0g |
[5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-23-1 | 1g |
$1357.0 | 2023-05-24 | ||
| Enamine | EN300-1117529-2.5g |
[5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-23-1 | 95% | 2.5g |
$2660.0 | 2023-10-27 | |
| Enamine | EN300-1117529-5.0g |
[5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-23-1 | 5g |
$3935.0 | 2023-05-24 | ||
| Enamine | EN300-1117529-10.0g |
[5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-23-1 | 10g |
$5837.0 | 2023-05-24 | ||
| Enamine | EN300-1117529-1g |
[5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-23-1 | 95% | 1g |
$1357.0 | 2023-10-27 | |
| Enamine | EN300-1117529-5g |
[5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-23-1 | 95% | 5g |
$3935.0 | 2023-10-27 |
5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
Recent Advances in the Study of 5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS: 2138239-23-1)
The compound 5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS: 2138239-23-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This sulfonyl chloride derivative, characterized by its oxazole core and methylcyclopropyl substituent, has been identified as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel enzyme inhibitors and targeted therapeutics, particularly in the context of inflammatory and oncological diseases.
One of the key areas of research involving 5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride is its role as a reactive intermediate in the synthesis of sulfonamide-based compounds. Sulfonamides are a well-established class of pharmacophores with broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The presence of the methylcyclopropyl group in this compound introduces steric and electronic effects that can modulate the reactivity and selectivity of subsequent chemical transformations, making it a valuable building block for medicinal chemistry.
Recent publications have highlighted the use of this compound in the development of covalent inhibitors targeting cysteine proteases, a family of enzymes implicated in various pathological processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride into a series of irreversible inhibitors for cathepsin B, a protease involved in tumor progression and metastasis. The study reported enhanced inhibitory potency and selectivity, attributed to the optimal positioning of the methylcyclopropyl group within the enzyme's active site.
In addition to its applications in protease inhibition, this compound has also been investigated for its potential in the design of prodrugs. Prodrug strategies are increasingly employed to improve the pharmacokinetic properties of therapeutic agents, and the sulfonyl chloride moiety of 5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride offers a convenient handle for such modifications. A recent preprint on bioRxiv described the synthesis of a prodrug candidate for a poorly soluble anticancer agent, where the sulfonyl chloride group was used to introduce a solubilizing moiety. Preliminary in vivo studies showed improved bioavailability and reduced toxicity, underscoring the compound's utility in drug delivery systems.
Despite these promising developments, challenges remain in the large-scale synthesis and handling of 5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride due to its inherent reactivity and sensitivity to moisture. Recent advancements in flow chemistry have addressed some of these issues, enabling more controlled and scalable production. A study in Organic Process Research & Development detailed a continuous-flow protocol that minimizes side reactions and improves yield, paving the way for broader industrial adoption.
Looking ahead, the exploration of 5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride is expected to expand into new therapeutic areas, including neurodegenerative diseases and infectious diseases. Its unique structural features and demonstrated versatility make it a compelling candidate for further investigation. Researchers are particularly interested in leveraging its potential for targeted covalent modification of biomolecules, a strategy that has gained traction in the development of next-generation therapeutics.
In conclusion, 5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS: 2138239-23-1) represents a promising scaffold in medicinal chemistry, with recent studies highlighting its applications in enzyme inhibition, prodrug design, and drug delivery. Continued research into its chemical properties and biological activities is likely to yield further innovations, solidifying its role in the development of novel therapeutic agents.
2138239-23-1 (5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)